Cas no 1503048-60-9 (N-(4-methyl-1,3-thiazol-5-yl)methylhydroxylamine)

• Product Name: N-(4-methyl-1,3-thiazol-5-yl)methylhydroxylamine
• CAS No: 1503048-60-9
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• CID: 6575811
• PubChem ID: 82687069
• Update Time: 2025-07-22

N-(4-methyl-1,3-thiazol-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-5-yl)methylhydroxylamine
• 1503048-60-9
• EN300-1841591
• AKOS021004731
• N-[(4-methyl-1,3-thiazol-5-yl)methyl]hydroxylamine

• Inchi： 1S/C5H8N2OS/c1-4-5(2-7-8)9-3-6-4/h3,7-8H,2H2,1H3
• InChI Key： POTOLJNYBFNWPQ-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CNO

Computed Properties

• Exact Mass: 144.03573406g/mol
• Monoisotopic Mass: 144.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on N-(4-methyl-1,3-thiazol-5-yl)methylhydroxylamine

Research Brief on N-(4-methyl-1,3-thiazol-5-yl)methylhydroxylamine (CAS: 1503048-60-9) in Chemical Biology and Pharmaceutical Applications

N-(4-methyl-1,3-thiazol-5-yl)methylhydroxylamine (CAS: 1503048-60-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic hydroxylamine derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications, particularly in the development of enzyme inhibitors and bioactive probes. Recent studies have highlighted its potential in targeting specific metabolic pathways and modulating protein-protein interactions, opening new avenues for drug discovery and development.

The compound's molecular structure, characterized by the thiazole ring and hydroxylamine functional group, provides a versatile scaffold for medicinal chemistry optimization. Researchers have explored its role as a key intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Its ability to act as a selective chelator and its reactivity in various chemical transformations have made it particularly valuable in the design of novel therapeutic agents.

Recent investigations into the biological activity of 1503048-60-9 have focused on its potential as an inhibitor of metalloenzymes, particularly those involved in epigenetic regulation. Studies published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in selectively targeting histone demethylases, suggesting potential applications in oncology and neurological disorders. The compound showed promising in vitro activity with IC50 values in the low micromolar range against specific demethylase isoforms.

In pharmacokinetic studies, N-(4-methyl-1,3-thiazol-5-yl)methylhydroxylamine has demonstrated favorable absorption and distribution profiles in animal models. Its metabolic stability and ability to cross biological barriers make it an attractive lead compound for further development. However, researchers have noted the need for structural modifications to improve its metabolic clearance and reduce potential off-target effects.

The synthetic accessibility of 1503048-60-9 has been another area of active research. Recent advances in green chemistry approaches have yielded more efficient synthetic routes with improved yields and reduced environmental impact. These developments are particularly important for scaling up production for preclinical and clinical studies.

Looking forward, the compound's unique properties position it as a valuable tool in chemical biology and a promising starting point for drug discovery programs. Ongoing research is exploring its potential in combination therapies and as part of targeted drug delivery systems. As understanding of its mechanism of action deepens, we anticipate seeing more applications emerge in the coming years, particularly in areas of unmet medical need.